Cas no 1018052-45-3 (3-7-(3,4-dimethoxyphenyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid)

• Product Name: 3-7-(3,4-dimethoxyphenyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid
• CAS No: 1018052-45-3
• MF: C₁₆H₁₆N₄O₄
• MW: 328.322643280029
• MDL: MFCD10001604
• CID: 4676144
• PubChem ID: 25248726
• Update Time: 2025-06-14

3-7-(3,4-dimethoxyphenyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[7-(3,4-dimethoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
• 3-(7-(3,4-Dimethoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid
• 3-[7-(3,4-dimethoxyphenyl)-8-hydro-1,2,4-triazolo[1,5-a]pyrimidin-2-yl]propano ic acid
• SBB026519
• STK353445
• ST089030
• 3-[7-(3,4-Dimethoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
• 3-7-(3,4-dimethoxyphenyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid

• MDL： MFCD10001604
• Inchi： 1S/C16H16N4O4/c1-23-12-4-3-10(9-13(12)24-2)11-7-8-17-16-18-14(19-20(11)16)5-6-15(21)22/h3-4,7-9H,5-6H2,1-2H3,(H,21,22)
• InChI Key： SEMUTAVGHJZIJY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=CC=NC2=NC(CCC(=O)O)=NN12)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 438
• Topological Polar Surface Area: 98.8

Additional information on 3-7-(3,4-dimethoxyphenyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid

Comprehensive Overview of 3-7-(3,4-dimethoxyphenyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid (CAS No. 1018052-45-3)

The compound 3-7-(3,4-dimethoxyphenyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid (CAS No. 1018052-45-3) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its intricate name reflects its complex architecture, combining a triazolopyrimidine core with a dimethoxyphenyl moiety and a propanoic acid side chain. This combination of functional groups makes it a promising candidate for various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators.

In recent years, the scientific community has shown growing interest in triazolopyrimidine derivatives, owing to their diverse biological activities. The presence of the 3,4-dimethoxyphenyl group in this compound enhances its potential for interacting with biological targets, such as kinases and G-protein-coupled receptors (GPCRs). Researchers are particularly intrigued by its possible role in addressing conditions like inflammation, metabolic disorders, and even certain neurological conditions, aligning with current trends in precision medicine and targeted drug delivery.

The propanoic acid component of 3-7-(3,4-dimethoxyphenyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid further expands its utility. This functional group is often associated with improved solubility and bioavailability, which are critical factors in drug development. Given the rising demand for bioavailable small molecules in the pharmaceutical industry, this compound’s structural features position it as a valuable subject for further investigation. Additionally, its potential as a building block for more complex molecules makes it relevant in the context of combinatorial chemistry and high-throughput screening.

From a synthetic chemistry perspective, the preparation of CAS No. 1018052-45-3 involves multi-step organic transformations, including cyclization and functional group modifications. These processes are often optimized for yield and purity, reflecting the broader industry focus on green chemistry and sustainable synthesis. Researchers are also exploring its structure-activity relationships (SAR) to identify analogs with enhanced efficacy and reduced off-target effects, a key consideration in modern drug discovery pipelines.

The compound’s relevance extends beyond academia, as evidenced by its inclusion in commercial catalogs and custom synthesis services. Companies specializing in pharmaceutical intermediates and research chemicals frequently list 3-7-(3,4-dimethoxyphenyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid as part of their portfolios, catering to the needs of drug developers and contract research organizations (CROs). This commercial availability underscores its importance in the life sciences supply chain.

Looking ahead, the potential applications of CAS No. 1018052-45-3 are likely to expand as more studies elucidate its mechanisms of action. With the increasing emphasis on personalized therapeutics and multi-target drug design, this compound could play a pivotal role in the next generation of small-molecule drugs. Its versatility and unique structural features make it a compelling subject for both basic research and applied pharmaceutical sciences.